Cas no 94725-25-4 (D-Mannose-6,6-C-t2,2-(acetylamino)-2-deoxy- (9CI))

• Product Name: D-Mannose-6,6-C-t2,2-(acetylamino)-2-deoxy- (9CI)
• CAS No: 94725-25-4
• MF: C₈H₁₅NO₆
• MW: 225.224021673203
• CID: 798728
• PubChem ID: 90477743
• Update Time: 2025-04-19

D-Mannose-6,6-C-t2,2-(acetylamino)-2-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Mannose-6,6-C-t2,2-(acetylamino)-2-deoxy- (9CI)
• ACETYL-D-MANNOSAMINE, N-[MANNOSAMINE-6-3H]
• 94725-25-4
• ACETYL-D-MANNOSAMINE,N-[MANNOSAMINE-6-3H]

• Inchi： 1S/C8H15NO6/c1-4(12)9-5(2-10)7(14)8(15)6(13)3-11/h2,5-8,11,13-15H,3H2,1H3,(H,9,12)/t5-,6-,7-,8-/m1/s1/i3T2
• InChI Key： MBLBDJOUHNCFQT-HSCSZNGCSA-N
• SMILES： O[C@H]([C@@H](C=O)NC(C)=O)[C@@H]([C@@H](C([3H])([3H])O)O)O

Computed Properties

• Exact Mass: 225.106
• Monoisotopic Mass: 225.106
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: -3.4

Experimental Properties

• PSA: 127.09000
• LogP: -2.84410